N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-4-oxo-4-phenylbutanamide

• IUPAC Name: N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-4-oxo-4-phenylbutanamide
• InChI: InChI=1S/C23H24N2O2/c26-22(20-9-2-1-3-10-20)12-13-23(27)24-15-6-7-16-25-17-14-19-8-4-5-11-21(19)18-25/h1-5,8-11H,12-18H2,(H,24,27)
• InChI Key: KXXMPFLBLOTMEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC#CCNC(=O)CCC(=O)C3=CC=CC=C3
• Molecular Formula: C23H24N2O2
• Molecular Weight: 360.4 g/mol

Description

N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-4-oxo-4-phenylbutanamide, also known as DIBA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and biotechnology.

Scientific Research Applications

• Cerebral Protective Agents : Tatsuoka et al. (1992) synthesized a series of compounds, including derivatives similar to N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-4-oxo-4-phenylbutanamide, for evaluating their pharmacological activities. Some compounds showed significant antilipidperoxidation activities and protective effects against hypobaric hypoxia in mice, indicating potential as cerebral protective agents (Tatsuoka et al., 1992).

• Antimalarial Agents : O'Neill et al. (2009) discussed the development of a 4-aminoquinoline drug candidate, GSK369796, which was rationally designed based on chemical and pharmacological considerations. This compound, structurally related to N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-4-oxo-4-phenylbutanamide, showed excellent activity against Plasmodium falciparum and rodent malaria parasites, highlighting its potential as an antimalarial agent (O'Neill et al., 2009).

• Anticancer Activity : Liu et al. (2009) synthesized novel oxazole derivatives, including compounds structurally related to the one . These compounds demonstrated strong inhibitory activities against certain cancer cell lines, suggesting potential use in cancer treatment (Liu et al., 2009).

• Tumor Proliferation Imaging : Dehdashti et al. (2013) evaluated the use of a compound similar to N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-4-oxo-4-phenylbutanamide in PET imaging of tumor proliferation. This study demonstrated a significant correlation between the compound's uptake and the Ki-67 proliferation index in tumors (Dehdashti et al., 2013).

• Antitumor and Antimicrobial Properties : Zablotskaya et al. (2013) synthesized new derivatives, including those structurally similar to the compound , and found them to have notable sedative, anti-inflammatory, cytotoxic, and antimicrobial properties. This study provides insights into potential therapeutic applications for a range of health conditions (Zablotskaya et al., 2013).